Cas no 31357-72-9 (Bicyclo[3.1.0]hexane-1-carbonitrile)

• Product Name: Bicyclo[3.1.0]hexane-1-carbonitrile
• CAS No: 31357-72-9
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 312030
• PubChem ID: 141631
• Update Time: 2025-04-19

Bicyclo[3.1.0]hexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carbonitrile
• 1-Cyanobicyclo[3.1.0]hexane
• Bicyclo(3.1.0)hexane-1-carbonitrile
• DTXSID90953399
• 31357-72-9

• Inchi： 1S/C7H9N/c8-5-7-3-1-2-6(7)4-7/h6H,1-4H2
• InChI Key： WZMKNKUWNYXOEJ-UHFFFAOYSA-N
• SMILES： N#CC12CCCC1C2

Computed Properties

• Exact Mass: 107.07357
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 192.9°Cat760mmHg
• Flash Point: 64.9°C
• Refractive Index: 1.508
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles